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Compound of Interest

Compound Name: Flavipin

L Get Quote

Cat. No.: B1206907

Disclaimer: No comprehensive Safety Data Sheet (SDS) for Flavipin is readily available. The
following guidance is based on general laboratory safety principles for handling chemical
compounds with unknown comprehensive toxicity, supplemented with available information on
Flavipin's known properties. A thorough risk assessment should be conducted before handling
this substance.

Hazard Assessment

Flavipin is a known phototoxic, antibiotic, and antifungal metabolite.[1] Due to the lack of
extensive toxicological data, it should be handled as a potentially hazardous substance. One
in-vitro study has suggested that Flavipin is not toxic to normal fibroblast cells at doses below
50 uM.[2] The primary known hazard is phototoxicity, meaning it can cause toxic effects when
exposed to light.

Known Properties of Flavipin:

Property Value Source
Molecular Formula C9HB05 [11[31[4]
Molecular Weight 196.16 g/mol [2][3][4][5]
Appearance Crystalline solid (presumed) [6]

Known Hazards

Phototoxic, Antibiotic,

Antifungal

[1]
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Personal Protective Equipment (PPE)

A risk assessment should guide the selection of PPE. For handling Flavipin powder, the
following are recommended:

PPE Category Minimum Requirement Rationale

Safety glasses with side
) shields. A face shield should Protects eyes from airborne
Eye and Face Protection ) ) )
be worn when there is arisk of  particles and splashes.

splashes.

Disposable nitrile gloves. A lab ) )
) ] Prevents skin contact with the
Skin Protection coat should be worn at all
) substance.
times.

Not generally required if
handled in a fume hood. If
) ) weighing or handling outside of  Minimizes inhalation of the
Respiratory Protection
a fume hood, a NIOSH- powder.
approved N95 or higher-rated

respirator is recommended.

Operational Plans

3.1. Handling Procedures:

o Engineering Controls: All work with Flavipin powder should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

e Weighing: Weighing of the powder should be done in a fume hood or a balance enclosure to
contain any airborne patrticles.

o Solutions: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o General Practices: Avoid creating dust. Wash hands thoroughly after handling, even if gloves
were worn. Do not eat, drink, or smoke in the laboratory.
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3.2. Storage:
o Container: Store in a tightly sealed, clearly labeled container.

e Location: Keep in a cool, dry, and dark place. Given its phototoxic nature, protection from
light is crucial.

e Segregation: Store away from incompatible materials. As a general precaution, store
separately from strong oxidizing agents.

Spill Management
In the event of a Flavipin powder spill, follow these steps:
o Evacuate and Secure: Alert others in the area and restrict access to the spill site.

o Assess the Spill: Determine the extent of the spill and if it is safe to clean up internally. For
large spills, or if you are unsure, contact your institution's environmental health and safety
(EHS) department.

o Don Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and two pairs of nitrile
gloves. For larger spills, respiratory protection may be necessary.

» Contain the Spill: Cover the spill with a damp paper towel to avoid generating dust.
e Clean-Up:

o Carefully wipe up the dampened powder with absorbent pads or paper towels, working
from the outside in.

o Place all contaminated materials into a sealed plastic bag.

o Decontaminate: Clean the spill area with soap and water or an appropriate laboratory
disinfectant.

o Dispose: Label the bag as "Hazardous Waste" and dispose of it according to your
institution's hazardous waste procedures.
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Disposal Plan

All waste containing Flavipin, including contaminated PPE and cleaning materials, must be
disposed of as hazardous chemical waste.

o Waste Containers: Collect all solid and liquid waste containing Flavipin in separate, clearly
labeled, and sealed containers.

o Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name "Flavipin".

o Disposal Request: Follow your institution's procedures for hazardous waste pickup. Do not
dispose of Flavipin down the drain or in the regular trash.

Experimental Protocols

As no specific experimental protocols involving the handling of Flavipin were cited in the
provided search results, this section will detail a general protocol for preparing a stock solution,
which is a common laboratory procedure.

Protocol for Preparing a Flavipin Stock Solution:
e Preparation:
o Ensure all necessary PPE is worn correctly.
o Perform all work in a chemical fume hood.

o Calculate the required mass of Flavipin and volume of solvent to achieve the desired
concentration.

e Weighing:
o Place a weigh boat on an analytical balance inside a fume hood or balance enclosure.
o Tare the balance.

o Carefully add the calculated mass of Flavipin to the weigh boat using a spatula.
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 Dissolving:

o

Transfer the weighed Flavipin to an appropriate volumetric flask.

[¢]

Add a small amount of the desired solvent (e.g., DMSO, ethanol) to dissolve the solid.

[¢]

Once dissolved, add the solvent to the final volume mark.

[e]

Cap the flask and invert several times to ensure a homogenous solution.
e Storage:

o Transfer the stock solution to a clearly labeled, light-protected container (e.g., an amber
vial).

o Store the solution at the appropriate temperature as determined by the stability of the
compound in the chosen solvent.

Visualizations
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Caption: Workflow for handling a minor spill of Flavipin powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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